![molecular formula C15H11ClFNO3 B7575420 3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid](/img/structure/B7575420.png)
3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid, also known as CFM-2, is an organic compound that has been studied for its potential use in scientific research. This compound is a member of the benzoylaminobenzoic acid family and has shown promising results in various studies. In
Mechanism of Action
3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid has been shown to selectively inhibit TMEM16A by binding to a specific site on the channel. This binding results in a conformational change that blocks the movement of chloride ions through the channel. This inhibition leads to a decrease in smooth muscle contraction, secretion, and neuronal excitability.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Inhibition of TMEM16A by this compound leads to a decrease in smooth muscle contraction, which can be beneficial in diseases such as asthma and hypertension. This compound has also been shown to decrease secretion, which can be beneficial in diseases such as cystic fibrosis. In addition, this compound has been shown to decrease neuronal excitability, which can be beneficial in diseases such as epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid in lab experiments is its selectivity for TMEM16A. This selectivity allows for specific inhibition of the channel without affecting other ion channels. However, one limitation of using this compound is its low solubility in aqueous solutions. This can make it difficult to prepare solutions of this compound for experiments.
Future Directions
There are several future directions for the study of 3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid. One direction is to explore the potential therapeutic applications of this compound in diseases such as asthma, hypertension, and cystic fibrosis. Another direction is to study the effects of this compound on other ion channels and physiological processes. Additionally, the development of more soluble analogs of this compound could improve its use in lab experiments. Finally, the development of more selective inhibitors of TMEM16A could lead to improved therapeutic options for diseases associated with this channel.
Synthesis Methods
The synthesis of 3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid involves the reaction of 4-chloro-2-fluorobenzoyl chloride with 3-aminomethylbenzoic acid in the presence of a base. The reaction yields this compound as a white crystalline solid. The purity of the compound can be improved through various purification techniques such as recrystallization or column chromatography.
Scientific Research Applications
3-[[(4-Chloro-2-fluorobenzoyl)amino]methyl]benzoic acid has been studied for its potential use as a selective inhibitor of the Ca2+-activated chloride channel TMEM16A. This channel is involved in various physiological processes such as smooth muscle contraction, secretion, and neuronal excitability. Inhibition of this channel has been shown to have therapeutic potential in various diseases such as asthma, hypertension, and cystic fibrosis.
properties
IUPAC Name |
3-[[(4-chloro-2-fluorobenzoyl)amino]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClFNO3/c16-11-4-5-12(13(17)7-11)14(19)18-8-9-2-1-3-10(6-9)15(20)21/h1-7H,8H2,(H,18,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WABUIBASGFWNNJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C(=O)O)CNC(=O)C2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClFNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.